![molecular formula C8H4BrClN2 B1510015 3-Bromo-5-chloro-1,8-naphthyridine CAS No. 1260815-70-0](/img/structure/B1510015.png)
3-Bromo-5-chloro-1,8-naphthyridine
Overview
Description
3-Bromo-5-chloro-1,8-naphthyridine is a heterocyclic compound . It has a molecular weight of 243.49 . The compound is a yellow to brown solid at room temperature .
Synthesis Analysis
The synthesis of 1,8-naphthyridines, including 3-Bromo-5-chloro-1,8-naphthyridine, has been a topic of interest in recent years . Methods include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one .Molecular Structure Analysis
The InChI code for 3-Bromo-5-chloro-1,8-naphthyridine is 1S/C8H4BrClN2/c9-5-3-6-7(10)1-2-11-8(6)12-4-5/h1-4H .Chemical Reactions Analysis
The synthesis of 1,8-naphthyridines involves various chemical reactions. For instance, a water-soluble Ir catalyst efficiently catalyzes the synthesis of 1,8-naphthyridines in water under air atmosphere, which involves the dehydrogenative coupling of (2-aminopyridin-3-yl)methanol and secondary alcohol to 1,8-naphthyridine .Physical And Chemical Properties Analysis
3-Bromo-5-chloro-1,8-naphthyridine is a yellow to brown solid at room temperature . It has a molecular weight of 243.49 .Scientific Research Applications
Medicinal Chemistry
3-Bromo-5-chloro-1,8-naphthyridine: plays a significant role in medicinal chemistry due to its structural importance in heterocyclic compounds. It serves as a key intermediate in the synthesis of various pharmacologically active molecules. For instance, derivatives of 1,8-naphthyridines have been explored for their potential use in treating bacterial infections and are under clinical investigations for other therapeutic applications .
Materials Science
In the field of materials science, 3-Bromo-5-chloro-1,8-naphthyridine is utilized in the development of new materials with specific electronic properties. It can act as a building block for light-emitting diodes (LEDs) and dye-sensitized solar cells, contributing to advancements in sustainable energy technologies .
Chemical Biology
This compound is also significant in chemical biology, where it is used to develop novel multicomponent reactions (MCRs). These reactions are valuable for generating complex molecular architectures that can have wide applications in both medicinal chemistry and chemical biology .
Organic Synthesis
3-Bromo-5-chloro-1,8-naphthyridine: is a versatile reagent in organic synthesis. It is involved in various reactions, including cross-coupling reactions and the formation of metal complexes. Its reactivity with electrophilic or nucleophilic agents makes it a valuable compound for synthesizing a wide range of organic molecules .
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or reference material in chromatographic analysis and mass spectrometry. It helps in the accurate determination of complex mixtures and the identification of unknown substances .
Environmental Science
Although direct applications in environmental science are not extensively documented, the use of 3-Bromo-5-chloro-1,8-naphthyridine in the synthesis of environmentally friendly materials and its potential role in green chemistry highlight its importance in this field .
Pharmacology
The structural features of 3-Bromo-5-chloro-1,8-naphthyridine make it a candidate for the development of new drugs. Its derivatives are being studied for various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties .
Biochemistry
In biochemistry, 3-Bromo-5-chloro-1,8-naphthyridine can be used to study protein-ligand interactions and enzyme inhibition. Its ability to form complexes with metals also allows for exploration in the field of metalloproteins and enzymes .
Safety and Hazards
Future Directions
Mechanism of Action
1,8-Naphthyridines have gained prominence due to their diverse biological activities and photochemical properties. For instance, gemifloxacin, a compound containing the 1,8-naphthyridine core, is used in the treatment of bacterial infections. Additionally, these heterocycles find applications as ligands, components of light-emitting diodes, molecular sensors, and self-assembly host–guest systems .
properties
IUPAC Name |
3-bromo-5-chloro-1,8-naphthyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrClN2/c9-5-3-6-7(10)1-2-11-8(6)12-4-5/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPXJJKLXVJZHSB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=C1Cl)C=C(C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00728156 | |
Record name | 3-Bromo-5-chloro-1,8-naphthyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00728156 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.49 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1260815-70-0 | |
Record name | 3-Bromo-5-chloro-1,8-naphthyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1260815-70-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Bromo-5-chloro-1,8-naphthyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00728156 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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